Cas no 124903-73-7 (Benzenesulfonamide, 4-amino-N-(5-methyl-3-isoxazolyl)-,monopotassium salt)

• Product Name: Benzenesulfonamide, 4-amino-N-(5-methyl-3-isoxazolyl)-,monopotassium salt
• CAS No: 124903-73-7
• MF: C₁₀H₁₀KN₃O₃S
• MW: 291.368001461029
• CID: 1217414
• PubChem ID: 101267850
• Update Time: 2025-04-20

Benzenesulfonamide, 4-amino-N-(5-methyl-3-isoxazolyl)-,monopotassium salt Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-amino-N-(5-methyl-3-isoxazolyl)-,monopotassium salt
• DTXSID301339108
• 124903-73-7
• Sulfamethoxazole monopotassium salt

• Inchi： 1S/C10H10N3O3S.K/c1-7-6-10(12-16-7)13-17(14,15)9-4-2-8(11)3-5-9;/h2-6H,11H2,1H3;/q-1;+1
• InChI Key： CMKULEZWQVDKSJ-UHFFFAOYSA-N
• SMILES： [K+].S(C1C=CC(=CC=1)N)([N-]C1C=C(C)ON=1)(=O)=O

Computed Properties

• Exact Mass: 57.9587
• Monoisotopic Mass: 291.00799385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.6Ų

Experimental Properties

• PSA: 0